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Compound of Interest

Compound Name: 4-Aminodiphenylamine sulfate

Cat. No.: B8048891 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Aminodiphenylamine (p-Aminodiphenylamine or N-Phenyl-p-phenylenediamine) and its

sulfate salt are key primary intermediates in the formulation of oxidative hair dyes, particularly

for achieving deep, lasting black and dark shades. As aromatic amines, they function by

reacting with a coupler in the presence of an oxidizing agent, typically hydrogen peroxide, to

form large, colored molecules that are trapped within the hair cortex. This document provides

detailed application notes and experimental protocols for researchers engaged in the

development and evaluation of hair dye formulations incorporating 4-Aminodiphenylamine
sulfate.
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Property Value

Chemical Name 4-Aminodiphenylamine sulfate

Synonyms
p-Aminodiphenylamine sulfate, N-Phenyl-p-

phenylenediamine sulfate

CAS Number 16245-77-5 (for p-Phenylenediamine Sulfate)

Molecular Formula C₁₂H₁₂N₂·H₂SO₄

Appearance White to gray powder

Function in Hair Dye Primary Intermediate (Oxidative Dye Precursor)

Mechanism of Action in Oxidative Hair Dyeing
The coloration process using 4-Aminodiphenylamine sulfate is a classic example of oxidative

dyeing. The fundamental steps are as follows:

Alkalinization: The hair dye formulation typically has an alkaline pH, which causes the hair

shaft to swell and the cuticle scales to lift. This allows the dye precursors (4-
Aminodiphenylamine sulfate and couplers) and the oxidizing agent to penetrate into the

hair cortex.

Oxidation: Inside the cortex, the oxidizing agent (e.g., hydrogen peroxide) oxidizes the 4-

Aminodiphenylamine.

Coupling Reaction: The oxidized 4-Aminodiphenylamine then reacts with coupler molecules

(e.g., resorcinol, m-aminophenol) present in the formulation.

Color Formation: This reaction forms large, complex indo-dye molecules that are physically

trapped within the hair cortex due to their size, resulting in a permanent color change. The

final shade is determined by the specific combination and concentration of the primary

intermediate and couplers used.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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